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Compound of Interest

Compound Name: Disodium sebacate

Cat. No.: B1670765

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disodium sebacate, the disodium salt of the naturally derived dicarboxylic acid, sebacic acid,
Is a versatile compound with a growing presence in various scientific and industrial fields.[1][2]
This guide provides a detailed overview of its physical and chemical properties, experimental
protocols for its analysis, and its applications, particularly within the laboratory and
pharmaceutical contexts.

Core Physical and Chemical Properties

Disodium sebacate is a white, odorless crystalline powder.[1][3][4] It is known for its high
solubility in water and its role as a stabilizer, lubricant, and corrosion inhibitor in numerous
formulations.[1][2][5]

Table 1: Quantitative Physical and Chemical Data for
Disodium Sebacate
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Property Value Source(s)
Molecular Formula C1o0H16Naz204 [2][6]
Molecular Weight 246.21 g/mol [6]

CAS Number 17265-14-4 [2][6]

White to almost white
Appearance , [1]14](7]
crystalline powder

239 °C or >300 °C (See Note

Melting Point 1 [3][8]
Water Solubility 198.8 g/L at 20°C [9][10]
pKa (of Sebacic Acid) pKai = 4.59, pKaz = 5.59 [11]
Density 1.48 g/cm3 at 20°C [9][10]
) ) > 97.0% (Nonaqueous
Purity (Typical) o [51[7]
Titration)

Note 1: There are conflicting reports regarding the precise melting point of disodium
sebacate. Some sources indicate a melting point of 239°C, while others state it is above
300°C. This discrepancy may be attributable to differences in the purity of the samples tested
or the analytical method employed. It is recommended that users determine the melting point of
their specific batch for accurate characterization.

Spectroscopic and Analytical Data
Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum of disodium sebacate is characterized by the absence of a broad O-H
stretch from the carboxylic acid and the presence of strong absorption bands corresponding to
the carboxylate anion.

Expected Characteristic FT-IR Peaks:

e ~2920-2850 cm~1: C-H stretching vibrations of the methylene groups.
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e ~1560-1540 cm~1: Asymmetric stretching of the carboxylate (COO~) group.

e ~1440-1400 cm~1: Symmetric stretching of the carboxylate (COO~) group.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for confirming the structure of disodium sebacate.

IH NMR (Proton NMR): In a suitable solvent such as D20, the *H NMR spectrum of disodium
sebacate is expected to show signals corresponding to the methylene protons of the
decanedioate backbone. The chemical shifts will be influenced by the proximity to the
carboxylate groups.

e a-protons (adjacent to COO™): Expected to be the most downfield methylene signal.
e (3 and other methylene protons: A series of overlapping multiplets further upfield.

13C NMR (Carbon NMR): The 13C NMR spectrum will show distinct signals for the carboxylate
carbon and the different methylene carbons in the aliphatic chain.

e Carbonyl Carbon (COO™): Expected to be the most downfield signal, typically in the range of
170-185 ppm.

o Methylene Carbons: A series of signals in the aliphatic region of the spectrum.

Experimental Protocols

The following sections detail the methodologies for determining key physical and chemical
properties of disodium sebacate.

Determination of Melting Point (Capillary Method)

This protocol outlines the standard capillary method for determining the melting point of a
crystalline solid.[3][7][12]

Methodology:

o Sample Preparation: Ensure the disodium sebacate sample is a fine, dry powder. If
necessary, gently grind any coarse crystals in a mortar and pestle.
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Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to
collect a small amount. Invert the tube and gently tap the sealed end on a hard surface to
pack the sample into a column of 2-3 mm in height.

Apparatus Setup: Place the loaded capillary tube into a calibrated melting point apparatus.

Heating: Begin heating the apparatus. For an unknown sample, a rapid heating rate can be
used to determine an approximate melting range. For a more precise measurement, heat
rapidly to about 20°C below the expected melting point, then reduce the heating rate to 1-
2°C per minute.

Observation: Observe the sample through the magnifying lens. Record the temperature at
which the first drop of liquid appears (the onset of melting) and the temperature at which the
entire sample becomes a clear liquid (the completion of melting). This range is the melting
point.

Sample Preparation Analysis

Grind Sample »| Load Capillary » Heat Sample »| Observe & Record %

Click to download full resolution via product page

Diagram 1: Workflow for Melting Point Determination.

Determination of Aqueous Solubility (Gravimetric
Method)

This protocol describes the gravimetric method for quantifying the solubility of disodium
sebacate in water at a specific temperature.[2]

Methodology:

o Equilibrium Setup: Add an excess amount of disodium sebacate to a known volume of
deionized water in a sealed container.
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» Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24
hours) to ensure that equilibrium is reached. A magnetic stirrer and a temperature-controlled
water bath are recommended.

e Phase Separation: Allow the undissolved solid to settle.

o Sample Withdrawal: Carefully withdraw a known volume of the clear, saturated supernatant
using a pre-weighed, calibrated pipette.

e Solvent Evaporation: Transfer the supernatant to a pre-weighed, dry evaporating dish. Heat
the dish gently in a drying oven until all the water has evaporated.

o Mass Determination: Allow the evaporating dish to cool to room temperature in a desiccator,
and then weigh it. The difference between the final and initial mass of the dish is the mass of
the dissolved disodium sebacate.

o Calculation: Calculate the solubility in g/L using the mass of the dissolved solid and the
volume of the supernatant taken.

Equilibration Measurement

AOIETD & Allow to Settle Withdraw Supernatant Evaporate Water
Constant Temp.

Mass of Solute Calculate
Solubility

Mix Excess Solid
with Water

Weigh Residue

Click to download full resolution via product page

Diagram 2: Workflow for Determining Aqueous Solubility.

Purity Assessment (Nonaqueous Titration)

For a salt of a weak acid like disodium sebacate, nonaqueous titration is a suitable method for
determining purity.[13][14][15]

Methodology:

e Solvent Preparation: Use a suitable nonaqueous solvent, such as glacial acetic acid.
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Sample Dissolution: Accurately weigh a sample of disodium sebacate and dissolve it in the
chosen solvent. Gentle warming may be required.

Titrant: Use a standardized solution of a strong acid in a nonaqueous solvent, such as
perchloric acid in glacial acetic acid.

Indicator: Add a few drops of a suitable indicator, such as crystal violet.

Titration: Titrate the sample solution with the standardized perchloric acid solution until the
endpoint is reached, as indicated by a color change of the indicator.

Calculation: Calculate the purity of the disodium sebacate based on the volume of titrant
used, its concentration, and the initial mass of the sample.

Weigh Sample

Dissolve in
Glacial Acetic Acid

y

Add Crystal Violet
Indicator

i

Titrate with
Standardized HCIO4

i

Observe Endpoint
(Color Change)

Calculate Purity
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Diagram 3: Workflow for Purity Assessment by Nonaqueous Titration.

Applications in Research and Drug Development

While primarily used in industrial applications such as cosmetics, detergents, and lubricants,
disodium sebacate also holds relevance for researchers and professionals in drug
development.[2][5][16][17]

o Buffering and Stabilizing Agent: In pharmaceutical formulations, disodium sebacate can be
utilized as a buffering and stabilizing agent, helping to maintain the desired pH and prevent
the degradation of active pharmaceutical ingredients (APIs).[1][16]

o Excipient in Formulations: Its properties make it a candidate for use as an excipient in
various dosage forms.[16] Excipients are crucial for the manufacture, stability, and
performance of pharmaceutical products.[18]

» Corrosion Inhibition: In laboratory settings, its anti-corrosive properties can be beneficial in
protecting metal equipment and components from degradation.[2][5]

As a well-characterized and stable compound, disodium sebacate offers a reliable option for
formulators seeking to optimize the performance and shelf-life of their products. Its derivation
from a natural and renewable resource, castor oil, also aligns with the growing interest in
sustainable chemical sourcing.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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